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Compound of Interest

Compound Name: Boscalid-d4

cat. No.: B12425175

The following table summarizes essential quantitative and safety information for Boscalid-d4.

Property Data

2-chloro-N-[2-(4-chloro-2,3,5,6-
Chemical Name tetradeuteriophenyl)phenyl]pyridine-3-

carboxamide

Molecular Formula C1sHsD4CI2N20[1]
Purity >95% (HPLC)[1]
Physical Form Neat Solid[1]
Storage Temperature +4°CJ[1]

Toxic to aquatic life with long-lasting effects[2].
Primary Hazards May cause serious eye irritation. May form

combustible dust concentrations in air.

Shipping Hazard Class 9 (Miscellaneous hazardous materials)

UN 3077 (Environmentally hazardous
UN Number .
substance, solid, n.o.s.)

**Step-by-Step Disposal Protocol for Boscalid-d4

This protocol outlines the necessary steps for the safe disposal of Boscalid-d4 and associated
waste.
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1. Personal Protective Equipment (PPE)

Before handling Boscalid-d4, ensure you are wearing appropriate personal protective
equipment.

Eye Protection: Chemical safety goggles or glasses are necessary.

Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile, butyl rubber).

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

Respiratory Protection: If there is a risk of dust formation, use an approved respirator.
2. Waste Characterization

While the manufacturer's Safety Data Sheet (SDS) may state that Boscalid is not regulated
under the Resource Conservation and Recovery Act (RCRA), pesticide wastes are regulated,
and improper disposal is a violation of federal law. Always manage Boscalid-d4 as a chemical
waste and consult your institution's Environmental Health and Safety (EHS) department for
specific classification according to local, state, and federal regulations.

3. Disposal of Unused or Excess Boscalid-d4
Do not dispose of solid Boscalid-d4 or its solutions down the drain or in regular trash.

e Solid Waste: Place the original container with the unused product into a larger, sealable, and
clearly labeled waste container provided by your institution's hazardous waste program.

e Solutions: If Boscalid-d4 is in a solution, it must be collected in a compatible, sealed, and
labeled hazardous waste container. Do not mix with incompatible wastes.

4. Decontamination and Container Disposal

Empty containers must be decontaminated before disposal. An empty container can be as
hazardous as a full one due to residual chemicals.

e Triple Rinsing:
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o Fill the empty container about one-quarter full with a suitable solvent (consult your EHS
office for an appropriate solvent).

o Securely cap the container and shake for 30 seconds.
o Pour the rinsate into a designated hazardous waste container.

o Repeat this rinsing process two more times.

» Container Management: After triple-rinsing, puncture or crush the container to prevent reuse.
Dispose of the container as directed by your institution's EHS office, which may have a
specific recycling program for decontaminated chemical containers.

5. Disposal of Contaminated Materials
Any materials that come into contact with Boscalid-d4 are considered contaminated waste.

 Items for Disposal: This includes gloves, absorbent pads, weighing papers, and disposable
labware.

» Collection: Place all contaminated solid waste into a designated, sealed, and clearly labeled
hazardous waste container for solids.

6. Spill Management

In the event of a spill, take the following immediate actions:

Containment: Prevent the spread of the dust or liquid. For solid spills, avoid creating dust.

Cleanup: Use an absorbent material to collect the spilled substance. Do not use compressed
air to clean dusty surfaces.

Disposal: Place all cleanup materials into a sealed, labeled container for hazardous waste
disposal.

Decontamination: Clean the spill area thoroughly with soap and water, collecting the cleaning
water for disposal as hazardous waste.
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7. Final Disposal

All collected Boscalid-d4 waste must be handled by a licensed hazardous waste disposal
service.

o EHS Coordination: Contact your institution's EHS department to arrange for the pickup and
disposal of your labeled hazardous waste containers.

o Documentation: Ensure all required waste tracking documentation is completed as per
institutional and regulatory requirements. The federal government requires tracking of
hazardous waste from its creation to its final disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Boscalid-d4 and associated materials.
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Caption: Workflow for Boscalid-d4 Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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